Cas no 757251-37-9 (Phenol, 2-chloro-6-fluoro-4-nitro-)

Technical Introduction: Phenol, 2-chloro-6-fluoro-4-nitro- 2-Chloro-6-fluoro-4-nitrophenol is a halogenated nitroaromatic compound with a molecular formula of C₆H₃ClFNO₃. Its distinct substitution pattern—combining chloro, fluoro, and nitro functional groups—imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The electron-withdrawing nitro group enhances electrophilic substitution potential, while the halogen atoms contribute to stability and selective reactivity. This compound is often utilized in cross-coupling reactions and as a precursor for more complex heterocyclic structures. Its well-defined properties, including solubility in common organic solvents and controlled decomposition profile, ensure consistent performance in synthetic applications. Proper handling is advised due to potential irritant properties.
Phenol, 2-chloro-6-fluoro-4-nitro- structure
757251-37-9 structure
Product Name:Phenol, 2-chloro-6-fluoro-4-nitro-
CAS No:757251-37-9
MF:C6H3ClFNO3
MW:191.544324159622
MDL:MFCD24362584
CID:1774812
PubChem ID:59987459
Update Time:2025-10-28

Phenol, 2-chloro-6-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-chloro-6-fluoro-4-nitro-
    • EN300-631693
    • G22395
    • AKOS021372296
    • MFCD24362584
    • 757251-37-9
    • 2-chloro-6-fluoro-4-nitrophenol
    • DNEKNGNVVLMMLU-UHFFFAOYSA-N
    • SCHEMBL6383570
    • MDL: MFCD24362584
    • Inchi: 1S/C6H3ClFNO3/c7-4-1-3(9(11)12)2-5(8)6(4)10/h1-2,10H
    • InChI Key: DNEKNGNVVLMMLU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC(=C1)[N+](=O)[O-])F)O

Computed Properties

  • Exact Mass: 190.97859
  • Monoisotopic Mass: 190.9785488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.37

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Additional information on Phenol, 2-chloro-6-fluoro-4-nitro-

Phenol, 2-chloro-6-fluoro-4-nitro- (CAS No. 757251-37-9): An Overview of Its Properties and Applications

Phenol, 2-chloro-6-fluoro-4-nitro- (CAS No. 757251-37-9) is a multifaceted compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique chloro, fluoro, and nitro substitutions on the phenol ring, exhibits a range of properties that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the chemical structure, physical and chemical properties, synthesis methods, and potential applications of Phenol, 2-chloro-6-fluoro-4-nitro-.

Chemical Structure and Properties

The molecular formula of Phenol, 2-chloro-6-fluoro-4-nitro- is C6H3ClFNO3. The presence of the chloro group at the 2-position, the fluoro group at the 6-position, and the nitro group at the 4-position imparts distinct electronic and steric effects to the molecule. These substitutions significantly influence the compound's reactivity, solubility, and biological activity. The nitro group is particularly noteworthy for its strong electron-withdrawing effect, which can enhance the compound's ability to participate in various chemical reactions.

The physical properties of Phenol, 2-chloro-6-fluoro-4-nitro- include its melting point, boiling point, and solubility in different solvents. While specific data may vary depending on the source, typical values are as follows: melting point around 80°C and boiling point around 200°C. The compound is generally soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its hydrophobic nature.

Synthesis Methods

The synthesis of Phenol, 2-chloro-6-fluoro-4-nitro- can be achieved through several routes, each with its own advantages and challenges. One common method involves the nitration of 2-chloro-6-fluorophenol using a mixture of nitric acid and sulfuric acid. This reaction introduces the nitro group at the para position (4-position) of the phenol ring. Another approach involves the fluorination of 2-chloro-4-nitrophenol using a fluorinating agent such as Selectfluor or diethylaminosulfur trifluoride (DAST). Both methods require careful control of reaction conditions to ensure high yields and purity.

Biological Activity and Applications

Phenol, 2-chloro-6-fluoro-4-nitro- has been studied for its potential biological activity in various contexts. Recent research has focused on its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases. Additionally, its ability to induce apoptosis in cancer cells has been demonstrated in several in vitro studies.

In the field of drug discovery, Phenol, 2-chloro-6-fluoro-4-nitro- has been explored as a lead compound for developing new therapeutic agents. Its unique structure allows for easy modification through functional group manipulation, enabling researchers to optimize its pharmacological properties. For example, replacing the nitro group with an amino group can enhance its biological activity while reducing toxicity.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data for Phenol, 2-chloro-6-fluoro-4-nitro- may not be widely available, general precautions should be taken when working with this compound. It is advisable to handle it in a well-ventilated area and use appropriate personal protective equipment (PPE) such as gloves and goggles. Additionally, proper disposal methods should be followed to ensure environmental safety.

Conclusion

Phenol, 2-chloro-6-fluoro-4-nitro- (CAS No. 757251-37-9) is a versatile compound with a unique combination of substituents that confer distinct properties and potential applications. Its ability to inhibit inflammatory responses and induce apoptosis in cancer cells makes it an attractive candidate for further research in pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes.

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